Cas no 359821-43-5 (2-amino-1-(4-methylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-amino-1-(4-methylpiperazin-1-yl)ethan-1-one
• CAS No: 359821-43-5
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 920907
• PubChem ID: 2756500
• Update Time: 2025-04-19

2-amino-1-(4-methylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(aminoacetyl)-4-methyl- (9CI)
• 2-(4-METHYLPIPERAZIN-1-YL)-2-OXOETHANAMINE
• 2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone
• 2-Amino-1-(4-methylpiperazin-1-yl)ethanone
• AC1MBTPU
• CTK4H5702
• MolPort-002-011-318
• SureCN1688129
• 1-(Aminoacetyl)-4-methylpiperazine
• 2-amino-1-(4-methylpiperazin-1-yl)ethan-1-one
• AKOS000187993
• F2184-0107
• 359821-43-5
• DB-346656
• SCHEMBL1688129
• ANHJTNKMQWWMDJ-UHFFFAOYSA-N
• EN300-58276
• AS-871/43475556
• STR07458
• 2-amino-1-(4-methyl-piperazin-1-yl)ethanone
• AB00997426-01
• DTXSID70373399
• Piperazine,1-(aminoacetyl)-4-methyl-(9ci)
• 2-(4-methyl-1-piperazinyl)-2-oxoethylamine

• MDL： MFCD04116806
• Inchi： 1S/C7H15N3O/c1-9-2-4-10(5-3-9)7(11)6-8/h2-6,8H2,1H3
• InChI Key： ANHJTNKMQWWMDJ-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCN(C)CC1

Computed Properties

• Exact Mass: 157.121512110g/mol
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 286 ºC
• Flash Point: 127 ºC

2-amino-1-(4-methylpiperazin-1-yl)ethan-1-one Security Information

• HazardClass：IRRITANT